4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-[(4-methylpyrimidin-2-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C11H17N3O/c1-8-6-7-12-11(13-8)14-9-2-4-10(15)5-3-9/h6-7,9-10,15H,2-5H2,1H3,(H,12,13,14)
• InChI Key: RMOOUCPYZNJDEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NC2CCC(CC2)O

Description

4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol is a cyclohexanol derivative substituted with a 4-methyl-pyrimidin-2-ylamino group at the 4-position. This compound belongs to a broader class of amino-substituted cyclohexanol derivatives, which are of interest due to their diverse pharmacological and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol typically involves the reaction of 4-methylpyrimidine-2-amine with cyclohexanone under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to efficient and scalable production. The use of advanced purification techniques, such as crystallization and chromatography, ensures the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the cyclohexanol moiety can be oxidized to form a ketone.

Reduction: The compound can be reduced to form different derivatives with altered functional groups.

Substitution: The amino group in the pyrimidine ring can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and alkylating agents are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group results in the formation of a ketone, while substitution reactions can yield a variety of derivatives with different functional groups.

Scientific Research Applications

4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their substituent differences:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features/Applications	Reference
4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol	4-methyl-pyrimidin-2-ylamino group	C₁₁H₁₆N₃O	221.27*	Target compound; structural focus	N/A
4-(4,6-DiMethyl-pyriMidin-2-ylaMino)-cyclohexanol	4,6-dimethyl-pyrimidin-2-ylamino group	C₁₂H₁₉N₃O	221.30	Increased steric bulk; potential enhanced binding
Ambroxol (4-(2-Amino-3,5-dibromobenzylamino)-cyclohexanol)	3,5-dibromo-2-aminobenzylamino group	C₁₃H₁₈Br₂N₂O	378.11	Mucolytic agent; hydrogen bonding via O–H⋯O
(1R,4R)-4-(4-Fluoro-2-nitrophenylamino)cyclohexanol	4-fluoro-2-nitrophenylamino group	C₁₂H₁₅FN₂O₃	254.26	Electron-withdrawing substituents; potential nitroreductase targeting
4-(Methylamino)cyclohexanol	Methylamino group	C₇H₁₅NO	143.22	Simplified structure; basic amino group
CHMSA compounds (e.g., 1-methyl-4-[(4-phenylphenyl)sulfonylmethyl]cyclohexanol)	Sulfonylmethyl and aryl groups	Varies	Varies	Anticancer, anti-inflammatory applications

*Calculated based on molecular formula.

Key Observations:

• Hydrogen Bonding: Ambroxol’s dibromobenzylamino group facilitates O–H⋯O hydrogen bonding, improving solubility and crystalline stability, which is critical for its mucolytic action .
• Electron-Withdrawing Groups : Nitro and fluoro substituents () may alter redox properties or serve as substrates for enzymatic activation (e.g., nitroreductases in prodrug systems) .
• Simplified Derivatives: 4-(Methylamino)cyclohexanol () lacks aromaticity, reducing π-π stacking interactions but increasing basicity, which could influence pharmacokinetics .

Pharmacological and Physicochemical Comparisons

Pharmacological Activity

• Their mechanism likely involves inhibition of proteasome or NF-κB pathways, distinct from the pyrimidine-amino derivatives .
• Ambroxol: Unlike pyrimidine-based analogs, ambroxol’s benzylamino group with bromine atoms directly targets mucus viscosity reduction via pH-dependent ion channel modulation .

Mass Spectral Differentiation

• Cyclohexanol derivatives with minor structural differences (e.g., methyl vs. dimethyl pyrimidine) exhibit nearly identical mass spectra, complicating analytical differentiation (–6). For instance, NIST data show low InLib values for cyclohexanol analogs due to spectral similarity, necessitating complementary techniques like NMR or chromatography .

Case Study: Pyrimidine vs. Benzylamino Derivatives

Parameter	4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol	Ambroxol
Aromatic System	Pyrimidine (6π-electron)	Dibromobenzene (electron-deficient)
Hydrogen Bonding	N–H⋯N (pyrimidine)	O–H⋯O (cyclohexanol)
Therapeutic Use	Undeclared (structural studies suggest kinase inhibition)	Mucolytic, respiratory diseases
Solubility	Moderate (polar pyrimidine)	High (due to ionic interactions)
Metabolic Stability	Likely cytochrome P450-dependent	Glucuronidation pathways

Biological Activity

4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol is a compound of interest in medicinal chemistry due to its potential biological activities. This article discusses its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C12H16N2O
• Molecular Weight : 204.27 g/mol
• IUPAC Name : 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol

The biological activity of 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol is attributed to its ability to interact with various biological targets. The presence of the amino and hydroxyl groups allows the compound to participate in hydrogen bonding and other interactions with proteins and nucleic acids, influencing biochemical pathways.

• Enzyme Inhibition : This compound may act as an inhibitor of specific enzymes, which can lead to altered metabolic processes.
• Receptor Modulation : It can potentially bind to receptors, affecting signal transduction pathways.
• Antioxidant Activity : The hydroxyl group may contribute to its antioxidant properties, scavenging free radicals and reducing oxidative stress.

Biological Activity Data

Research has shown that 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol exhibits various biological activities, including:

• Antimicrobial Properties : Studies suggest that the compound has activity against certain bacterial strains, making it a candidate for further exploration in antibiotic development.
• Anticancer Effects : Preliminary investigations indicate potential cytotoxic effects on cancer cell lines, warranting further study into its mechanisms of inducing apoptosis in malignant cells.

Case Studies and Research Findings

• Anticancer Activity :
  • A study investigated the cytotoxic effects of various compounds, including derivatives of 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol, on M-HeLa cancer cells. The results indicated that some derivatives exhibited significant cytotoxicity compared to standard treatments like Tamoxifen and 5-fluorouracil .
  • Table 1 summarizes the cytotoxicity data from this study:

  Compound ID	IC50 (µM)	Selectivity Index
  3a	15	>10
  3d	20	>8
  3f	10	>12
  Tamoxifen	25	<5
  5-Fluorouracil	30	<3

• Antimicrobial Activity :
  • In vitro studies have shown that the compound exhibits antibacterial activity against Gram-positive bacteria, suggesting a potential role in developing new antibiotics .